Cas no 1195-86-4 (7-Azaspiro[3.5]nonane-6,8-dione)

• Product Name: 7-Azaspiro[3.5]nonane-6,8-dione
• CAS No: 1195-86-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD17170017
• CID: 186792
• PubChem ID: 46911894
• Update Time: 2025-06-14

7-Azaspiro[3.5]nonane-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane-6,8-dione
• 1,1-Cyclobutanediacetimide(7CI,8CI)

• MDL： MFCD17170017
• Inchi： 1S/C8H11NO2/c10-6-4-8(2-1-3-8)5-7(11)9-6/h1-5H2,(H,9,10,11)
• InChI Key： IJCMKTBWSPSWHM-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(N1)=O)CCC2

Computed Properties

• Exact Mass: 153.07903

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 7-Azaspiro[3.5]nonane-6,8-dione

Comprehensive Overview of 7-Azaspiro[3.5]nonane-6,8-dione (CAS No. 1195-86-4): Properties, Applications, and Research Insights

7-Azaspiro[3.5]nonane-6,8-dione (CAS No. 1195-86-4) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This spirocyclic diketone features a fused ring system with a nitrogen atom, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₁₁NO₂, and distinct aza-spiro architecture contribute to its relevance in drug discovery, particularly for targeting neurological and metabolic disorders.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 7-Azaspiro[3.5]nonane-6,8-dione. Researchers are exploring its potential as a scaffold for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), addressing high-demand therapeutic areas such as oncology and neurodegenerative diseases. The compound’s spirocyclic rigidity also enhances binding affinity to biological targets, a property highly sought after in fragment-based drug design (FBDD).

From a synthetic perspective, 1195-86-4 serves as a precursor for N-heterocycle derivatives, enabling modifications at the 6,8-dione positions. Its stability under mild conditions makes it suitable for microwave-assisted synthesis and flow chemistry—two techniques gaining traction due to their efficiency and sustainability. Laboratories frequently query its spectroscopic data (NMR, IR) and crystallographic properties, underscoring its analytical importance.

Environmental and regulatory considerations further elevate the compound’s profile. Unlike many traditional intermediates, 7-Azaspiro[3.5]nonane-6,8-dione aligns with EPA’s safer chemical criteria, reducing risks associated with hazardous byproducts. This aligns with the pharmaceutical industry’s shift toward benign-by-design principles, a topic frequently searched in sustainable chemistry forums.

In conclusion, CAS No. 1195-86-4 exemplifies the convergence of structural innovation and practical utility. Its applications span medicinal chemistry, material science, and catalysis, with ongoing studies exploring its role in peptidomimetics and enzyme modulation. As computational tools like AlphaFold accelerate molecular design, this compound’s relevance is poised to grow, offering answers to today’s most pressing drug development challenges.